Cas no 1023336-17-5 (Rhyncoside E; 7''- or 8''-Epimer)

• Product Name: Rhyncoside E; 7''- or 8''-Epimer
• CAS No: 1023336-17-5
• MF: C₅₂H₆₂O₂₀
• MW: 1007.03669786453
• CID: 6724674
• Update Time: 2024-03-03

Rhyncoside E; 7''- or 8''-Epimer Chemical and Physical Properties

Names and Identifiers

• Rhyncoside F
• Rhyncoside E; 7''- or 8''-Epimer

• Inchi： 1S/C52H62O20/c1-61-36-14-26(8-11-33(36)56)46(58)43(21-53)70-35-13-10-28(16-38(35)63-3)48(60)45(23-55)72-52-41(66-6)19-30(20-42(52)67-7)50-32-25-68-49(31(32)24-69-50)29-17-39(64-4)51(40(18-29)65-5)71-44(22-54)47(59)27-9-12-34(57)37(15-27)62-2/h8-20,31-32,43-50,53-60H,21-25H2,1-7H3
• InChI Key： PUWNQAVRSGMQQI-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(C(C(OC2C(OC)=CC(C(C(OC3C(OC)=CC(C4C5COC(C5CO4)C4C=C(OC)C(OC(C(C5C=C(OC)C(O)=CC=5)O)CO)=C(OC)C=4)=CC=3OC)CO)O)=CC=2)CO)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 72
• XLogP3: 0.511

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Furanoid lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans